Cas no 1092325-50-2 (Methyl 2-amino-5-phenyl[1,3]thiazolo[4,5-b]pyridine-7-carboxylate)

• Product Name: Methyl 2-amino-5-phenyl[1,3]thiazolo[4,5-b]pyridine-7-carboxylate
• CAS No: 1092325-50-2
• MF: C₁₄H₁₁N₃O₂S
• MW: 285.321041345596
• MDL: MFCD16652872
• CID: 5015244
• PubChem ID: 33676963
• Update Time: 2025-07-23

Methyl 2-amino-5-phenyl[1,3]thiazolo[4,5-b]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-5-phenyl[1,3]thiazolo[4,5-b]pyridine-7-carboxylate
• methyl 2-amino-5-phenyl-[1,3]thiazolo[4,5-b]pyridine-7-carboxylate
• STL191096
• STL278192
• thiazolo[4,5-b]pyridine-7-carboxylic acid,2-amino-5-phenyl-,methyl ester
• methyl 2-imino-5-phenyl-2,3-dihydro[1,3]thiazolo[4,5-b]pyridine-7-carboxylate
• Methyl 2-amino-5-phenyl[1,3]thiazolo[4,5-b]pyridine-7-carboxylate

• MDL： MFCD16652872
• Inchi： 1S/C14H11N3O2S/c1-19-13(18)9-7-10(8-5-3-2-4-6-8)16-12-11(9)20-14(15)17-12/h2-7H,1H3,(H2,15,16,17)
• InChI Key： AMQVFSSHASRAOO-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C1=C(C(=O)OC)C=C(C1C=CC=CC=1)N=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• XLogP3: 2.8
• Topological Polar Surface Area: 106

Additional information on Methyl 2-amino-5-phenyl[1,3]thiazolo[4,5-b]pyridine-7-carboxylate

Methyl 2-amino-5-phenyl[1,3]thiazolo[4,5-b]pyridine-7-carboxylate (CAS No. 1092325-50-2): A Comprehensive Overview

Methyl 2-amino-5-phenyl[1,3]thiazolo[4,5-b]pyridine-7-carboxylate (CAS No. 1092325-50-2) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various therapeutic applications due to its unique chemical properties and biological activities. The presence of multiple functional groups, including an amino group, a phenyl ring, and a carboxylate moiety, contributes to its versatility and potential utility in drug development.

TheMethyl 2-amino-5-phenyl[1,3]thiazolo[4,5-b]pyridine-7-carboxylate molecule is part of a larger class of thiazolo[4,5-b]pyridine derivatives, which have been extensively studied for their pharmacological effects. These derivatives are known for their ability to interact with multiple biological targets, making them valuable candidates for the development of novel therapeutic agents. The specific arrangement of atoms in this compound imparts it with distinct chemical and pharmacological characteristics that make it particularly interesting for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions betweenMethyl 2-amino-5-phenyl[1,3]thiazolo[4,5-b]pyridine-7-carboxylate and biological targets. These studies have highlighted the compound's potential as an inhibitor of various enzymes and receptors involved in critical cellular pathways. For instance, preliminary research suggests that this compound may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in a wide range of diseases.

TheMethyl 2-amino-5-phenyl[1,3]thiazolo[4,5-b]pyridine-7-carboxylate structure also incorporates a phenyl ring, which is a common feature in many bioactive molecules. The phenyl group can contribute to the compound's binding affinity by forming hydrophobic interactions with aromatic residues in protein targets. This feature makes it particularly promising for the development of drugs targeting proteins with aromatic binding pockets.

In addition to its structural complexity, theMethyl 2-amino-5-phenyl[1,3]thiazolo[4,5-b]pyridine-7-carboxylate molecule exhibits interesting physicochemical properties. These properties include solubility in various solvents, which is crucial for formulating it into effective pharmaceutical preparations. Furthermore, its stability under different conditions makes it suitable for long-term storage and transportation without significant degradation.

The pharmacological profile ofMethyl 2-amino-5-phenyl[1,3]thiazolo[4,5-b]pyridine-7-carboxylate has been the focus of several recent studies. Researchers have been particularly interested in its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can modulate inflammatory pathways by inhibiting key enzymes involved in the production of pro-inflammatory cytokines. This suggests that it may have therapeutic applications in conditions characterized by chronic inflammation.

Another area of interest is the potential anti-cancer activity ofMethyl 2-amino-5-phenyl[1,3]thiazolo[4,5-b]pyridine-7-carboxylate. Preliminary findings indicate that this compound can induce apoptosis in certain cancer cell lines by disrupting critical cellular processes such as DNA replication and cell cycle progression. These effects are attributed to its ability to interact with specific proteins involved in cancer cell survival and proliferation.

The synthesis ofMethyl 2-amino-5-phenyl[1,3]thiazolo[4,5-b]pyridine-7-carboxylate involves multiple steps and requires careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to develop efficient synthetic routes that minimize side reactions and improve overall efficiency. These efforts have led to the production of sufficient quantities of the compound for further pharmacological testing.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. In preclinical studies,Methyl 2-amino-5-phenyl[1,3]thiazolo[4,5-b]pyridine-7-carboxylate has been assessed for its toxicity profile using various animal models. These studies have shown that the compound is well-tolerated at doses relevant to its intended therapeutic use. This is an encouraging finding that supports further development efforts.

The potential therapeutic applications ofMethyl 2-amino-5-phenyl[1,3]thiazolo[4,5-b]pyridine-7-carboxylate extend beyond anti-inflammatory and anti-cancer effects. Research is ongoing to explore its utility in other areas such as neurodegenerative diseases and infectious disorders. The compound's unique chemical structure suggests that it may interact with a wide range of biological targets, making it a versatile tool for drug discovery.

In conclusion,Methyl 2-amino-5-phenyl[1,3]thiazolo[4,5-b]pyridine-7-carboxylate (CAS No. 1092325-50-2) is a promising compound with significant potential in pharmaceutical research. Its complex molecular structure and diverse functional groups contribute to its unique chemical properties and biological activities. Further research is needed to fully elucidate its therapeutic potential and develop effective pharmaceutical applications based on its characteristics.